4-chloro-N',N'-diisopropylbenzohydrazide

• Molecular Formula: C13H19ClN2O
• Molecular Weight: 254.75g/mol
• IUPAC Name: 4-chloro-N',N'-di(propan-2-yl)benzohydrazide
• InChI: InChI=1S/C13H19ClN2O/c1-9(2)16(10(3)4)15-13(17)11-5-7-12(14)8-6-11/h5-10H,1-4H3,(H,15,17)
• InChI Key: KTWYEIPPGIKSHX-UHFFFAOYSA-N
• SMILES: CC(C)N(C(C)C)NC(=O)C1=CC=C(C=C1)Cl

Description

4-Chloro-N',N'-diisopropylbenzohydrazide is a benzohydrazide derivative characterized by a 4-chlorobenzoyl core linked to a diisopropyl-substituted hydrazide group. Benzohydrazides are widely studied for their diverse biological activities, including anticancer, antimicrobial, and anti-parasitic effects, often modulated by substituents on the aromatic ring or hydrazide moiety .

Comparison with Similar Compounds

Structural Features and Physical Properties

Benzohydrazide derivatives share a common core structure (Ar–CO–NH–NH–R) but differ in substituents, which significantly influence their physical and chemical behaviors. Key examples from the evidence include:

Compound Name	Substituents/Modifications	Melting Point (°C)	Molecular Weight (g/mol)	Key Structural Notes
4-Chloro-N'-(3,4-dimethoxybenzylidene)benzohydrazide (S1)	3,4-Dimethoxybenzylidene	Not reported	~318.8	Schiff base with electron-donating methoxy groups
N'-(1-(3-Benzyl-4-oxo-3,4-dihydroquinazolin-2-yl)propyl)-4-chloro-N-phenylbenzohydrazide (7b4)	Quinazolinone-propyl and phenyl groups	130–131	523	Bulky heterocyclic substituent enhances rigidity
4-Chloro-N′-[(3Z)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide	Indole-3-ylidene	Not reported	~313.8	Planar indole moiety enabling π-π stacking

Key Observations :

• Electron-withdrawing groups (e.g., chloro) enhance stability and influence reactivity .
• Bulky substituents (e.g., quinazolinone, diisopropyl) may reduce solubility but improve binding to biological targets .

Anticancer Activity

• Compound 5f: 4-Chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide showed potent inhibition against breast cancer cells (MCF-7 IC₅₀ = 13.2 μM; MDA-MB-468 IC₅₀ = 8.2 μM) with selective toxicity toward cancer cells .
• Indole-based derivatives : Schiff bases like 4-chloro-N′-[(3Z)-2-oxoindol-3-ylidene]benzohydrazide exhibit antitumor activity by intercalating DNA or inhibiting kinases .

Anti-Leishmanial Activity

• (E)-4-Chloro-N′-(coumarin-indole hybrids) : IC₅₀ values of 21.5–24.2 μM against Leishmania parasites, attributed to the hybrid pharmacophore strategy .

Antimicrobial and Antioxidant Activity

• Schiff bases (S1–S4) : Derivatives with methoxy or thiophene substituents demonstrated moderate antimicrobial activity (e.g., against S. aureus and E. coli) and DPPH radical scavenging (IC₅₀ ~50–80 μM) .

Crystallographic and Conformational Insights

• Torsional Flexibility: In sulfonohydrazide derivatives (e.g., 4-chloro-N′-(4-nitrobenzylidene)benzenesulfonohydrazide), the C–S–N–N torsion angle ranges from −62.4° to 56.8°, affecting molecular planarity and intermolecular interactions .
• Hydrogen Bonding : Crystal structures of Schiff base derivatives reveal NH···O and CH···Cl interactions stabilizing supramolecular assemblies .